Cas no 1855517-08-6 (2-Bromo-N-ethylpyridine-3-sulfonamide)

• Product Name: 2-Bromo-N-ethylpyridine-3-sulfonamide
• CAS No: 1855517-08-6
• MF: C₇H₉BrN₂O₂S
• MW: 265.127559423447
• CID: 5707285
• PubChem ID: 130548879
• Update Time: 2025-05-20

2-Bromo-N-ethylpyridine-3-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-N-ethylpyridine-3-sulfonamide
• EN300-1453282
• 1855517-08-6
• 3-Pyridinesulfonamide, 2-bromo-N-ethyl-

• Inchi： 1S/C7H9BrN2O2S/c1-2-10-13(11,12)6-4-3-5-9-7(6)8/h3-5,10H,2H2,1H3
• InChI Key： COIYLDZIQQFCIC-UHFFFAOYSA-N
• SMILES： BrC1C(=CC=CN=1)S(NCC)(=O)=O

Computed Properties

• Exact Mass: 263.95681g/mol
• Monoisotopic Mass: 263.95681g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 67.4Ų

Experimental Properties

• Density: 1.597±0.06 g/cm3(Predicted)
• Boiling Point: 384.0±52.0 °C(Predicted)
• pka: 10.15±0.50(Predicted)

Additional information on 2-Bromo-N-ethylpyridine-3-sulfonamide

Introduction to 2-Bromo-N-ethylpyridine-3-sulfonamide (CAS No. 1855517-08-6)

2-Bromo-N-ethylpyridine-3-sulfonamide, a compound with the CAS number 1855517-08-6, is a synthetic organic molecule that has garnered significant attention in recent years due to its potential applications in pharmaceutical and chemical research. This compound is characterized by its unique structural features, which include a bromine atom, an ethyl group, and a sulfonamide moiety attached to a pyridine ring. These structural elements contribute to its diverse chemical and biological properties, making it a valuable candidate for various research and development activities.

The chemical structure of 2-Bromo-N-ethylpyridine-3-sulfonamide can be represented as C₉H₁₁BrN₂O₂S. The presence of the bromine atom provides the molecule with electrophilic properties, which can be exploited in synthetic transformations. The ethyl group and the sulfonamide moiety add to the molecule's lipophilicity and hydrogen-bonding capabilities, respectively, influencing its solubility and reactivity in different media.

In the context of pharmaceutical research, 2-Bromo-N-ethylpyridine-3-sulfonamide has been investigated for its potential as a lead compound in drug discovery. Recent studies have highlighted its ability to modulate specific biological targets, such as enzymes and receptors, which are implicated in various diseases. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent inhibitory activity against a specific enzyme involved in cancer cell proliferation. This finding suggests that 2-Bromo-N-ethylpyridine-3-sulfonamide could serve as a starting point for the development of novel anticancer agents.

Beyond its potential therapeutic applications, 2-Bromo-N-ethylpyridine-3-sulfonamide has also been explored for its utility in chemical synthesis. The bromine atom in the molecule can be readily functionalized through various reactions, such as nucleophilic substitution and coupling reactions. This versatility makes it an attractive intermediate for the synthesis of more complex molecules with diverse functionalities. Researchers have utilized this compound as a building block in the synthesis of heterocyclic compounds, which are essential components of many pharmaceuticals and agrochemicals.

The physical and chemical properties of 2-Bromo-N-ethylpyridine-3-sulfonamide have been extensively studied to understand its behavior under different conditions. It is generally stable under standard laboratory conditions but may require careful handling due to its reactivity with certain reagents. The compound is soluble in common organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), which facilitates its use in solution-based reactions and biological assays.

In terms of safety and handling, it is important to note that while 2-Bromo-N-ethylpyridine-3-sulfonamide is not classified as a hazardous material, standard laboratory precautions should be followed when working with this compound. This includes wearing appropriate personal protective equipment (PPE) such as gloves and goggles, ensuring adequate ventilation, and disposing of waste materials according to local regulations.

The environmental impact of 2-Bromo-N-ethylpyridine-3-sulfonamide has also been considered in recent studies. Research has shown that the compound does not pose significant environmental risks when used responsibly in laboratory settings. However, proper waste management practices should be implemented to prevent any potential ecological harm.

In conclusion, 2-Bromo-N-ethylpyridine-3-sulfonamide (CAS No. 1855517-08-6) is a versatile compound with promising applications in pharmaceutical research and chemical synthesis. Its unique structural features and favorable chemical properties make it an attractive candidate for further exploration and development. As ongoing research continues to uncover new insights into its potential uses, this compound is likely to play an increasingly important role in advancing scientific knowledge and innovation.